N-(4-sec-butylphenyl)-N'-[1-(2,4-dichlorophenyl)ethyl]urea

• IUPAC Name: 1-(4-butan-2-ylphenyl)-3-[1-(2,4-dichlorophenyl)ethyl]urea
• InChI: InChI=1S/C19H22Cl2N2O/c1-4-12(2)14-5-8-16(9-6-14)23-19(24)22-13(3)17-10-7-15(20)11-18(17)21/h5-13H,4H2,1-3H3,(H2,22,23,24)
• InChI Key: ULBJPECXFVLLMG-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)NC(=O)NC(C)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C19H22Cl2N2O
• Molecular Weight: 365.3 g/mol

Description

N-(4-sec-butylphenyl)-N'-[1-(2,4-dichlorophenyl)ethyl]urea, commonly known as butachlor, is a herbicide that is widely used in agriculture to control weeds in rice fields. It belongs to the chloroacetanilide family of herbicides and is known for its selective action against grassy weeds.

Mechanism of Action

Butachlor works by inhibiting the synthesis of fatty acids in the target plants. It interferes with the activity of the enzyme acetyl-CoA carboxylase, which is involved in the biosynthesis of fatty acids. This leads to the accumulation of toxic intermediates and ultimately results in the death of the target plants.
Biochemical and Physiological Effects
Butachlor has been shown to have a range of biochemical and physiological effects on plants. It can induce oxidative stress, alter the activity of antioxidant enzymes, and disrupt the balance of hormones in plants. It can also affect the uptake and transport of nutrients in plants.

Advantages and Limitations for Lab Experiments

Butachlor is a widely used herbicide in agriculture, and its effectiveness has been well established. It is also relatively easy to synthesize and has a long shelf life. However, its use in lab experiments is limited by its toxicity and potential impact on the environment. Careful handling and disposal are required to minimize its impact.

Future Directions

There are several areas of research that could be explored in the future regarding butachlor. These include:
1. Developing more selective herbicides that target specific weed species without affecting non-target plants.
2. Investigating the potential of butachlor as a tool for studying plant physiology and biochemistry.
3. Studying the impact of butachlor on soil microorganisms and the wider ecosystem.
4. Developing more sustainable and environmentally friendly alternatives to butachlor for weed control in agriculture.
Conclusion
Butachlor is a widely used herbicide that has been extensively studied for its herbicidal properties and its impact on the environment. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been well established. There are several areas of research that could be explored in the future to further our understanding of this important herbicide and its impact on the environment.

Scientific Research Applications

Butachlor has been extensively studied for its herbicidal properties and its impact on the environment. It has been found to be effective in controlling a wide range of grassy weeds in rice fields, including Echinochloa crus-galli, Leptochloa chinensis, and Cyperus difformis. Its use has been shown to increase rice yield and improve the quality of rice grains.